Cas no 1806967-46-3 (2-Amino-5-bromo-3-(trifluoromethoxy)mandelic acid)

• Product Name: 2-Amino-5-bromo-3-(trifluoromethoxy)mandelic acid
• CAS No: 1806967-46-3
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4942836
• Update Time: 2025-06-07

2-Amino-5-bromo-3-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C9H7BrF3NO4/c10-3-1-4(7(15)8(16)17)6(14)5(2-3)18-9(11,12)13/h1-2,7,15H,14H2,(H,16,17)
• InChI Key： AFOOOKRTNFATQD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C(=O)O)O)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.6
• Topological Polar Surface Area: 92.8

Additional information on 2-Amino-5-bromo-3-(trifluoromethoxy)mandelic acid

Introduction to 2-Amino-5-bromo-3-(trifluoromethoxy)mandelic Acid (CAS No. 1806967-46-3) and Its Emerging Applications in Chemical Biology

2-Amino-5-bromo-3-(trifluoromethoxy)mandelic acid, identified by the chemical identifier CAS No. 1806967-46-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of mandelic acid derivatives, which are well-known for their versatility in pharmaceutical and biochemical applications. The presence of multiple functional groups, including an amino group, a bromine substituent, and a trifluoromethoxy moiety, makes this molecule a promising candidate for further investigation in drug discovery and molecular research.

The structural configuration of 2-amino-5-bromo-3-(trifluoromethoxy)mandelic acid imparts distinct chemical characteristics that contribute to its reactivity and potential utility. The amino group (-NH₂) provides a site for hydrogen bonding and nucleophilic substitution reactions, while the bromine atom (-Br) introduces electrophilic properties suitable for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, the trifluoromethoxy group (-OCH₂CF₃) enhances lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. These features collectively make it an intriguing scaffold for developing novel bioactive molecules.

In recent years, there has been a surge in research focused on exploiting halogenated aromatic compounds for medicinal applications. The bromine substituent in 2-amino-5-bromo-3-(trifluoromethoxy)mandelic acid particularly has been highlighted for its role in modulating enzyme activity and enhancing binding affinity in protein targets. For instance, studies have demonstrated that halogenated mandelic acid derivatives can serve as intermediates in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The trifluoromethoxy group further complements this potential by improving pharmacokinetic profiles, thereby increasing the therapeutic efficacy of derived compounds.

One of the most compelling aspects of 2-amino-5-bromo-3-(trifluoromethoxy)mandelic acid is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel antimicrobial agents, where the combination of halogenated and fluorinated groups enhances bioavailability and resistance against bacterial enzymes. Furthermore, its application in designing protease inhibitors has shown promise in preclinical studies, particularly against targets involved in neurodegenerative disorders. These findings underscore the compound's significance as a versatile intermediate in medicinal chemistry.

The incorporation of advanced synthetic methodologies has further expanded the applications of 2-amino-5-bromo-3-(trifluoromethoxy)mandelic acid. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups at specific positions within the molecule, leading to a library of derivatives with tailored biological activities. For example, researchers have successfully synthesized analogs that exhibit potent inhibitory effects on certain enzymes implicated in metabolic diseases. This underscores the compound's potential not only as a starting material but also as a key intermediate in multi-step synthetic routes toward therapeutics.

The growing interest in fluorinated compounds stems from their ability to modulate metabolic pathways and enhance drug-target interactions. The trifluoromethoxy group in 2-amino-5-bromo-3-(trifluoromethoxy)mandelic acid is particularly noteworthy for its electron-withdrawing properties, which can influence both the electronic distribution and steric environment around critical functional sites. This feature has been exploited to design molecules with improved binding affinities and selectivity profiles. Such attributes are essential for developing drugs with minimal side effects and high therapeutic indices.

In conclusion, 2-amino-5-bromo-3-(trifluoromethoxy)mandelic acid (CAS No. 1806967-46-3) represents a fascinating compound with broad applicability in chemical biology and drug discovery. Its unique structural features—comprising an amino group, a bromine substituent, and a trifluoromethoxy moiety—make it a valuable scaffold for synthesizing bioactive molecules with diverse therapeutic potentials. As research continues to uncover new synthetic strategies and biological functions associated with halogenated mandelic acid derivatives, compounds like this one are poised to play an increasingly significant role in addressing unmet medical needs.